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Compound of Interest

Compound Name: N-Acetoacetylmorpholine

Cat. No.: B101864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Acetoacetylmorpholine, with the Chemical Abstracts Service (CAS) number 16695-54-8, is

a versatile organic compound with significant potential in various scientific fields. This technical

guide provides an in-depth overview of its chemical and physical properties, detailed

experimental protocols for its synthesis, and a comprehensive analysis of its spectroscopic

data. Furthermore, this document explores its applications, particularly as a synthetic building

block, and elucidates the mechanism of action of the broader class of morpholine-containing

compounds in the context of drug development, specifically as antifungal agents. The

information is presented to support and guide researchers, scientists, and professionals in the

field of drug development in their work with N-Acetoacetylmorpholine.

Chemical and Physical Properties
N-Acetoacetylmorpholine, also known by its synonyms 1-(morpholin-4-yl)butane-1,3-dione

and 4-(1,3-Dioxobutyl)morpholine, is a white to almost white crystalline powder.[1][2] It is a

valuable intermediate in organic synthesis.[1] The fundamental properties of N-
Acetoacetylmorpholine are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 16695-54-8 [2]

Molecular Formula C₈H₁₃NO₃ [2]

Molecular Weight 171.19 g/mol [2]

Appearance
White to almost white

powder/crystal
[2]

Predicted pKa 13.66 ± 0.20 [2]

Storage Temperature
2-8°C, sealed in a dry

environment
[2]

Synthesis of N-Acetoacetylmorpholine:
Experimental Protocols
The synthesis of N-Acetoacetylmorpholine can be achieved through the acylation of

morpholine. While specific, detailed protocols for this exact compound are not readily available

in published literature, a general and plausible experimental procedure can be derived from the

synthesis of the closely related compound, N-acetylmorpholine, as described in various

patents.[3][4][5] The most common methods involve the reaction of morpholine with an

appropriate acetylating agent. For N-Acetoacetylmorpholine, suitable reagents would be

diketene or an acetoacetic acid ester, such as ethyl acetoacetate.

Synthesis from Morpholine and Ethyl Acetoacetate
This method is based on the well-established acetoacetic ester synthesis, where the amino

group of morpholine acts as a nucleophile, attacking the carbonyl group of the ester in ethyl

acetoacetate.

Reaction:

Morpholine + Ethyl Acetoacetate → N-Acetoacetylmorpholine + Ethanol

Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine equimolar amounts of morpholine and ethyl acetoacetate in a suitable

solvent, such as toluene or in the absence of a solvent.

Reaction Conditions: Heat the reaction mixture to reflux. The reaction temperature will

depend on the solvent used but typically ranges from 100-160°C.[3] The reaction time can

vary from 6 to 10 hours.[3]

Work-up and Purification:

After the reaction is complete, allow the mixture to cool to room temperature.

If a solvent was used, remove it under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol/water or ethyl acetate/hexane, to yield the final product.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of N-
Acetoacetylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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